Cas no 161796-78-7 ((S)-Omeprazole Sodium Salt)

• Product Name: (S)-Omeprazole Sodium Salt
• CAS No: 161796-78-7
• MF: C₁₇H₁₉N₃NaO₃S
• MW: 367.4
• MDL: MFCD19705377
• CID: 65611
• PubChem ID: 46853837
• Update Time: 2025-08-20

(S)-Omeprazole Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium (S)-6-methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)benzo[d]imidazol-1-ide
• 5-Methoxy-2-((S)-((4-methoxy-3,5-dimethyl-2-pyridyl)methyl)sulfinyl-1H-benzimidazole sodium salt
• Esomeprazole sodium
• (S)-Omeprazole Sodiu
• (S)-Omeprazole sodium
• (S)-Omeprazole Sodium Salt
• Sodium 5-methoxy-2-((3-methoxy-2,4-dimethylbenzyl)-sulfinyl)benzo[d]imidazol-1-ide
• 1H-BENZIMIDAZOLE,5-METHOXY-2-[[(4-METHOXY-3,5-DIMETHYL-2-PYRIDINYL)METHYL]SULFINYL]-,SODIUM SALT
• Esomeprazole (sodium)
• Esomeprazoleandsalts
• odiuM (R)-6-Methoxy-2-(((4-Methoxy-3,5-diMethylpyridin-2-yl)Methyl)sulfinyl)benzo[d]iMidazol-1-ide
• Esomeprazole Na
• EsoMeprazole sod
• Esomeprazole sodium impurity
• Calcium Folinate Leucovorin Calcium
• Sodium (S)-6-methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)benzo[d]imidazol-
• Esomeprazole sodium impurity
• (R)-Omeprazole Sodium Salt
• sodium 5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]benzoimidazole
• HVAJOLFRLWQQQL-UHFFFAOYSA-N
• 6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1h-benzimidazole sodium salt
• 5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole sodium salt
• 1H-Benzimidazole, 6-methoxy-2-[(R)-[(4-met
• 6-Methoxy-2-[(S)-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole sodium salt
• 161796-78-7
• RYXPMWYHEBGTRV-JIDHJSLPSA-N
• MFCD19705377
• sodium;5-methoxy-2-[(S)-(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]benzimidazol-3-ide
• AKOS016001346

• MDL： MFCD19705377
• Inchi： 1S/C17H19N3O3S.Na/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17;/h5-8H,9H2,1-4H3,(H,19,20);
• InChI Key： HVAJOLFRLWQQQL-UHFFFAOYSA-N
• SMILES： S(C1=NC2C([H])=C([H])C(=C([H])C=2N1[H])OC([H])([H])[H])(C([H])([H])C1C(C([H])([H])[H])=C(C(C([H])([H])[H])=C([H])N=1)OC([H])([H])[H])=O.[Na] |^1:43|

Computed Properties

• Exact Mass: 367.09700
• Monoisotopic Mass: 367.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: 600°C at 760 mmHg
• Flash Point: No data available
• PSA: 85.45000
• LogP: 3.55120
• Vapor Pressure: No data available

(S)-Omeprazole Sodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.